Cas no 22445-75-6 ((3-methylphenyl)(4-methyl-1-piperidinyl)methanone)

(3-methylphenyl)(4-methyl-1-piperidinyl)methanone structure
22445-75-6 structure
Product Name:(3-methylphenyl)(4-methyl-1-piperidinyl)methanone
CAS No:22445-75-6
MF:C14H19NO
MW:217.306763887405
CID:1409866
PubChem ID:767699
Update Time:2025-04-20

(3-methylphenyl)(4-methyl-1-piperidinyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (3-Methylphenyl)(4-methyl-1-piperidinyl)methanone
    • CTK3G6741
    • N-(m-Toluyl)-2-methylpiperidin
    • N-(m-Tolyl)-4-methylpiperidin
    • ACMC-20lsz8
    • 4-Morpholinecarbothioamide, N-(4-morpholinylphenylmethylene)-
    • N-(Morpholino-thiocarbonyl)-N'-(3-oxa-pent-1,5-ylen)benzamidin
    • SCHEMBL8054515
    • STK026782
    • (3-methylphenyl)-(4-methylpiperidin-1-yl)methanone
    • CBMicro_018842
    • BIM-0018696.P001
    • 4-methyl-1-(3-methylbenzoyl)piperidine
    • HMS1671E22
    • AB00081997-01
    • (4-Methylpiperidin-1-yl)(m-tolyl)methanone
    • AKOS000671611
    • 22445-75-6
    • (3-methylphenyl)(4-methylpiperidin-1-yl)methanone
    • starbld0001080
    • CCG-6931
    • (3-methylphenyl)(4-methyl-1-piperidinyl)methanone
    • Inchi: 1S/C14H19NO/c1-11-6-8-15(9-7-11)14(16)13-5-3-4-12(2)10-13/h3-5,10-11H,6-9H2,1-2H3
    • InChI Key: HIWIWBZYRVUYPQ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C)C=1)N1CCC(C)CC1

Computed Properties

  • Exact Mass: 217.146664230g/mol
  • Monoisotopic Mass: 217.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 20.3Ų
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